Cas no 1158467-46-9 (3,5-dimethyl-1-(pentafluorobenzyl)-1H-pyrazol-4-amine)

• Product Name: 3,5-dimethyl-1-(pentafluorobenzyl)-1H-pyrazol-4-amine
• CAS No: 1158467-46-9
• MF: C₁₂H₁₀F₅N₃
• MW: 291.219919681549
• CID: 3158648
• PubChem ID: 5047746
• Update Time: 2025-05-20

3,5-dimethyl-1-(pentafluorobenzyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(pentafluorobenzyl)-1H-pyrazol-4-amine
• 3,5-Dimethyl-1-pentafluorophenylmethyl-1H-pyrazol-4-ylamine
• CS-0282701
• 3,5-dimethyl-1-[(2,3,4,5,6-pentafluorophenyl)methyl]pyrazol-4-amine
• BBL039758
• EN300-228941
• 3,5-Dimethyl-1-((perfluorophenyl)methyl)-1H-pyrazol-4-amine
• 3,5-dimethyl-1-[(pentafluorophenyl)methyl]-1H-pyrazol-4-amine
• STK349274
• AKOS000308750
• 3,5-dimethyl-1-(2,3,4,5,6-pentafluorobenzyl)-1H-pyrazol-4-ylamine
• 895929-03-0
• 1158467-46-9
• AK-968/41922471

• Inchi： 1S/C12H10F5N3/c1-4-12(18)5(2)20(19-4)3-6-7(13)9(15)11(17)10(16)8(6)14/h3,18H2,1-2H3
• InChI Key： LZZVEBUYUDBHGA-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1CN1C(C)=C(C(C)=N1)N)F)F)F)F

Computed Properties

• Exact Mass: 291.07948814Da
• Monoisotopic Mass: 291.07948814Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3,5-dimethyl-1-(pentafluorobenzyl)-1H-pyrazol-4-amine

3,5-Dimethyl-1-(Pentafluorobenzyl)-1H-Pyrazol-4-Amine: A Comprehensive Overview

3,5-Dimethyl-1-(pentafluorobenzyl)-1H-pyrazol-4-amine, identified by the CAS registry number 1158467-46-9, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug design and as building blocks for advanced materials. The molecule's structure features a pyrazole ring substituted with methyl groups at positions 3 and 5, a pentafluorobenzyl group at position 1, and an amine group at position 4. These substituents contribute to its distinct chemical properties and potential for functionalization.

The synthesis of 3,5-dimethyl-1-(pentafluorobenzyl)-1H-pyrazol-4-amine typically involves multi-step reactions, often starting from simpler precursors like pyrazole derivatives and fluorinated aromatic compounds. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. Researchers have explored various strategies, including microwave-assisted synthesis and continuous-flow processes, to optimize the yield and purity of this compound.

One of the most promising applications of 3,5-dimethyl-1-(pentafluorobenzyl)-1H-pyrazol-4-amine lies in its potential as a pharmacological agent. Studies have shown that pyrazole derivatives can exhibit diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In particular, the presence of the pentafluorobenzyl group introduces significant electron-withdrawing effects, which can enhance the compound's bioactivity by modulating its interaction with biological targets such as enzymes or receptors.

Recent research has also highlighted the role of this compound in materials science. The unique electronic properties of 3,5-dimethyl-1-(pentafluorobenzyl)-1H-pyrazol-4-amine make it a candidate for use in organic electronics. For instance, its ability to form stable charge transfer complexes has been explored for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Additionally, its fluorinated substituents contribute to thermal stability and resistance to degradation under harsh conditions.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in confirming the molecular structure of CAS No. 1158467-46-9. These studies have provided insights into the spatial arrangement of substituents on the pyrazole ring, which is critical for understanding its reactivity and functionality.

The development of novel synthetic pathways for 3,5-dimethyl-1-(pentafluorobenzyl)-1H-pyrazol-4-amine continues to be an active area of research. Scientists are exploring ways to incorporate sustainable practices into its production process, such as using renewable feedstocks or reducing waste generation. These efforts align with global initiatives aimed at promoting green chemistry principles in industrial manufacturing.

In conclusion, 3,5-dimethyl-1-(pentafluorobenzyl)-1H-pyrazol-4-amine, with its distinctive chemical structure and versatile properties, represents a valuable compound with broad implications across multiple scientific disciplines. Its potential applications in drug discovery and materials science underscore its importance as a subject of ongoing research. As advancements in synthetic methods and characterization techniques continue to evolve, this compound is likely to play an increasingly significant role in both academic and industrial settings.